Cas no 118758-50-2 ((2R,3S)-3-Phenylpyrrolidine-2-carboxylic acid)

• Product Name: (2R,3S)-3-Phenylpyrrolidine-2-carboxylic acid
• CAS No: 118758-50-2
• MF: C₁₁H₁₃NO₂
• MW: 191.226423025131
• CID: 63387
• PubChem ID: 6962897
• Update Time: 2025-04-18

(2R,3S)-3-Phenylpyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (2R,3S)-3-Phenylpyrrolidine-2-carboxylic acid
• TRANS-3-PHENYL-D-PROLINE
• (2R,3S)-3-Phenyl-pyrrolidine-2-carboxylic acid
• CTK8E6474
• PubChem18572
• trans-3-phenyl-(R)-proline
• trans-3-Phenylprolin
• D-3-Phenylproline
• AC-22414
• trans-3-Phenylpyrrolidine-2-carboxylic acid
• (2R,3S)-3-Phenylpyrrolidine-2-carboxylicacid
• EN300-1273054
• CS-0199924
• DTXSID60426262
• AKOS006323117
• 118758-50-2
• rac-(2R,3S)-3-phenylpyrrolidine-2-carboxylic acid
• J-003882
• 51212-37-4

• Inchi： 1S/C11H13NO2/c13-11(14)10-9(6-7-12-10)8-4-2-1-3-5-8/h1-5,9-10,12H,6-7H2,(H,13,14)/t9-,10+/m0/s1
• InChI Key： VDEMEKSASUGYHM-VHSXEESVSA-N
• SMILES： OC([C@H]1[C@H](C2C=CC=CC=2)CCN1)=O

Computed Properties

• Exact Mass: 191.09469
• Monoisotopic Mass: 191.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• PSA: 49.33

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives